Cas no 1903718-42-2 ([1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol)

• Product Name: [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol
• CAS No: 1903718-42-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5799745
• PubChem ID: 117549909
• Update Time: 2025-05-26

[1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• 1903718-42-2
• [1-(3-ethyloxetan-3-yl)cyclobutyl]methanol
• EN300-1815551
• [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol

• Inchi： 1S/C10H18O2/c1-2-9(7-12-8-9)10(6-11)4-3-5-10/h11H,2-8H2,1H3
• InChI Key： NCWTZVSWTUOJRK-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1(CO)CCC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol

Research Brief on [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol (CAS: 1903718-42-2) in Chemical Biology and Pharmaceutical Applications

The compound [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol (CAS: 1903718-42-2) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This oxetane-containing cyclobutyl derivative exhibits unique physicochemical properties, including enhanced solubility and metabolic stability, making it an attractive building block for the development of novel therapeutics. Recent studies have focused on its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) and allosteric binding sites.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective kinase inhibitors. Researchers utilized [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol as a core structure to create novel analogs with improved blood-brain barrier penetration. The oxetane moiety was found to significantly reduce clearance rates while maintaining target engagement, as evidenced by in vitro ADME profiling and crystallographic studies of inhibitor-enzyme complexes.

In the field of targeted protein degradation, this compound has shown particular promise as a linker component in PROTAC (Proteolysis Targeting Chimera) design. A recent patent application (WO202318765A1) describes its incorporation into bifunctional molecules targeting oncogenic proteins, where the oxetane-cyclobutyl alcohol structure provides optimal spacing and physicochemical properties for ternary complex formation. Molecular dynamics simulations suggest that the rigid yet compact nature of this scaffold contributes to enhanced proteasome recruitment efficiency.

Structural activity relationship (SAR) studies have revealed that modifications at the hydroxyl group of [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol can dramatically influence biological activity. A 2024 ACS Chemical Biology report detailed the development of ester and carbamate derivatives showing selective modulation of GPCR signaling pathways. The ethyl-substituted oxetane was found to be crucial for maintaining membrane permeability while avoiding P-glycoprotein mediated efflux, a common challenge in CNS drug development.

From a synthetic chemistry perspective, recent advances in the preparation of this compound have focused on greener methodologies. A Nature Communications publication (2023) described an enantioselective synthesis route using biocatalytic ketone reduction, achieving >99% ee and 85% overall yield. This development is particularly significant given the growing demand for chiral building blocks in pharmaceutical synthesis.

Ongoing clinical trials involving derivatives of [1-(3-Ethyloxetan-3-yl)cyclobutyl]methanol suggest expanding therapeutic applications. Phase I data for an investigational IRAK4 inhibitor incorporating this scaffold demonstrated favorable pharmacokinetics in healthy volunteers, with plans for Phase II studies in autoimmune indications. Additionally, preclinical data presented at the 2024 AACR Annual Meeting showed potent antiviral activity against emerging RNA viruses through host-targeted mechanisms.

Future research directions for this compound class include exploration of its potential in covalent inhibitor design, where the hydroxyl group could serve as a handle for targeted warhead attachment. Computational modeling studies predict that further optimization of the oxetane substitution pattern could yield compounds with improved target residence times. The unique spatial arrangement of this scaffold continues to inspire novel drug design strategies across multiple therapeutic areas.